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Abstract

Stenophyllol B is a complex trimeric stilbene first isolated from plants of the Dipterocarpaceae
family and more recently from the rhizomes of Boesenbergia stenophylla.[1][2][3] As a member
of the stilbenoid class of compounds, which are known for their diverse pharmacological
activities, Stenophyllol B has garnered interest for its potential therapeutic applications. This
technical guide provides a comprehensive overview of the chemical characterization of
Stenophyllol B, including its physicochemical properties, the methodologies for its isolation
and structural elucidation, and its known biological activities, with a focus on its effects on
cancer cells.

Physicochemical Properties of Stenophyllol B

Stenophyllol B is a polyphenolic compound with a complex, polycyclic skeleton.[1] Its
fundamental properties have been determined through a combination of spectroscopic and

spectrometric techniques.
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Property Value Source
Molecular Formula Ca2H3209 [PubChem CID: 10794663]
Molecular Weight 680.7 g/mol [PubChem CID: 10794663]
(2S,3S,10R,11R,18R,19R)-3,1
1,19-tris(4-hydroxyphenyl)-20-
oxahexacyclo[16.6.1.02,1°,04,°,
IUPAC Name 012,17 021 25]pentacosa- [PubChem CID: 10794663]
1(25),4(9),5,7,12(17),13,15,21,
23-nonaene-5,7,13,15,23-
pentol
stenphyllol B, HY-N11977, DA-
Synonyms [PubChem CID: 10794663]

78041, CS-0890222

Chemical Class

Trimeric Stilbene

[1]

Natural Sources

Hopea, Neobalanocarpus,
Shorea, Stemonoporus, Vateri,

Boesenbergia stenophylla

[1](2]

Experimental Protocols for Characterization

The structural elucidation of Stenophyllol B was accomplished through a combination of

chromatographic separation and spectroscopic analysis. While the specific, detailed protocols

from the primary literature are not publicly available, the general methodologies are outlined

below.

Isolation of Stenophyliol B

A general workflow for the isolation of Stenophyllol B from its natural source, such as the

rhizomes of Boesenbergia stenophylla, is depicted in the following diagram.
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General Workflow for Isolation of Stenophyllol B
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'

Further Chromatographic Purification
(e.g., Preparative TLC, HPLC)

Qsolated Stenophyllol B]
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Caption: General workflow for the isolation of Stenophyliol B.

Structural Elucidation

The chemical structure of Stenophyllol B was determined using a suite of spectroscopic

techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HSQC,
HMBC) NMR experiments are crucial for determining the carbon-hydrogen framework of the
molecule, including the connectivity and stereochemistry of the complex polycyclic system.
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o High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS): This technique is
used to determine the accurate mass of the molecule, which in turn allows for the confident
determination of its molecular formula.

« Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups
present in the molecule, such as hydroxyl (-OH) and aromatic (C=C) groups.

» Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy is used to study the
electronic transitions within the molecule and can help to identify the chromophoric systems,
such as the aromatic rings in the stilbene units.

Spectroscopic Data

While the primary literature containing the detailed NMR and HRESIMS data for Stenophyliol
B is not publicly accessible, the abstracts of these publications confirm that such data was
used for its structural determination.[2]

Biological Activity and Signaling Pathway

Stenophyllol B has been shown to possess significant antiproliferative and pro-apoptotic
effects in triple-negative breast cancer (TNBC) cells.[4] Its mechanism of action involves the
induction of oxidative stress and the activation of apoptotic signaling pathways.

Induction of Oxidative Stress and Apoptosis

Stenophyllol B has been observed to increase the levels of reactive oxygen species (ROS)

and mitochondrial superoxide in TNBC cells. This increase in oxidative stress is a key trigger
for the downstream apoptotic events. The compound activates both the intrinsic and extrinsic
pathways of apoptosis, as evidenced by the activation of caspases 3, 8, and 9.[4]

The proposed signaling pathway for the anticancer activity of Stenophyllol B is illustrated in
the diagram below.
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Proposed Signaling Pathway of Stenophyllol B in Cancer Cells
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Caption: Proposed signaling pathway of Stenophyllol B in cancer cells.

Conclusion

Stenophyllol B is a structurally complex natural product with promising anticancer activity. Its
chemical characterization has been achieved through a combination of chromatographic and
spectroscopic techniques. The induction of oxidative stress and apoptosis in cancer cells
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highlights its potential as a lead compound for the development of new therapeutic agents.
Further research is warranted to fully elucidate its pharmacological profile and to explore its
therapeutic potential in greater detail.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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